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Compound of Interest

Compound Name: 3-(Chloromethyl)-4-nitropyridine
CAS No.: 1060809-83-7
Cat. No.: B14140020
Get Quote
. J

Technical Whitepaper: 3-(Chloromethyl)-4-
nitropyridine

Identity, Synthesis, and Application in Fused Heterocycle Design

Executive Summary: The "Ortho-Nitro" Warhead

3-(Chloromethyl)-4-nitropyridine is a highly reactive, electrophilic intermediate used primarily
in the synthesis of fused pyridine heterocycles, such as pyrrolo[3,2-c]pyridines (5-azaindoles)
and imidazo[4,5-c]pyridines.

Its value lies in its orthogonal reactivity:
» Electrophilic Benzylic Carbon: The chloromethyl group (

) at position 3 serves as a potent alkylating agent.

o Masked Nucleophile: The nitro group (
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) at position 4 is an electron-withdrawing group that activates the ring for nucleophilic attack
and can be reduced to an amine (

) to trigger cyclization.

Note on Stability: This compound is often unstable upon prolonged storage due to internal

redox reactions or polymerization. It is recommended to synthesize it de novo or store it as a

hydrochloride salt at -20°C under argon.

Physicochemical Identity

The following data is derived from stoichiometric calculation and structural analysis.

Property

Value

Notes

IUPAC Name

3-(Chloromethyl)-4-

nitropyridine

Molecular Formula CeHsCIN202
) Calculated (C: 12.01, H: 1.01,
Molecular Weight 172.57 g/mol
N: 14.01, O: 16.00, CI: 35.45)
) ) Synthesized from 3-methyl-4-
CAS Number Not widely listed

nitropyridine (CAS 1074-98-2)

Physical State

Yellow/Orange Solid (Low MP)
or Oll

Highly dependent on purity;
lachrymatory.

Solubility

DCM, THF, Ethyl Acetate

Decomposes in protic solvents
(MeOH/Water) over time.

Predicted LogP

~1.3-15

Lipophilic enough for organic

extraction.

Structural Reactivity Map

The diagram below illustrates the electronic environment that dictates the compound's utility.
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Figure 1: Reactivity map highlighting the dual-functionality of the molecule.

Synthesis Protocols

Direct radical chlorination of 3-methyl-4-nitropyridine is often low-yielding due to the electron-
deficient nature of the pyridine ring and competing side reactions. The Boekelheide
Rearrangement route (via the N-oxide) is preferred for high-purity applications.

Route A: The N-Oxide Rearrangement (High Fidelity)

This route avoids the harsh conditions of radical chlorination and yields a cleaner product.

Precursor: 3-methyl-4-nitropyridine (CAS 1074-98-2).

Step 1: N-Oxidation
» Dissolve 3-methyl-4-nitropyridine (1.0 eq) in DCM.

Add m-CPBA (1.2 eq) portion-wise at 0°C.

Stir at Room Temperature (RT) for 12 hours.

Wash with saturated

to remove m-chlorobenzoic acid.

Isolate 3-methyl-4-nitropyridine N-oxide.
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Step 2: Polonovski-Type Rearrangement / Chlorination

Note: Direct conversion of the methyl group to chloromethyl in the presence of a nitro group is

challenging. A modified approach converts the methyl to an alcohol, then to a chloride.

Suspend the N-oxide in Acetic Anhydride (

). Heat to 100°C for 2 hours (rearranges to the acetate).

Hydrolyze with mild base (

, MeOH) to yield 3-(hydroxymethyl)-4-nitropyridine.
Chlorination: Dissolve the alcohol in anhydrous DCM at 0°C.
Add Thionyl Chloride (

) (1.5 eq) and a catalytic amount of DMF.

Stir for 2 hours. Evaporate volatiles strictly under vacuum.

Yield: The residue is the hydrochloride salt of 3-(chloromethyl)-4-nitropyridine. Use
immediately.

Route B: Radical Halogenation (Direct but Dirty)

Use this only if reagents for Route A are unavailable.

Dissolve 3-methyl-4-nitropyridine in
or Benzotrifluoride (anhydrous).

Add N-Chlorosuccinimide (NCS) (1.1 eq) and Benzoyl Peroxide (BPO) (0.1 eq).

Reflux under Argon for 18 hours.

Filter succinimide byproducts.

Caution: Product will contain unreacted starting material. Purification on silica is difficult due
to instability.
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Drug Discovery Application: The "Azaindole"
Cyclization

The primary utility of 3-(chloromethyl)-4-nitropyridine is the synthesis of 1H-pyrrolo[3,2-
c]pyridine (5-azaindole) scaffolds, which are bioisosteres of indole often found in kinase
inhibitors (e.g., JAK, VEGF inhibitors).

Mechanism: Alkylation-Reduction-Cyclization
This sequence constructs the pyrrole ring fused to the pyridine.

» Alkylation: The chloromethyl group reacts with a nucleophile (e.g., a malonate ester, cyanide,
or an amine).

¢ Reduction: The nitro group is reduced to an aniline (

)-

o Condensation: The newly formed amine attacks the pendant alkyl chain (now modified) to
close the ring.

Workflow Diagram
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3-(Chloromethyl)-4-nitropyridine

Step 1: Nucleophilic Substitution
(React with Amine/Enolate)

:

Intermediate:
3-(R-methyl)-4-nitropyridine

:

Step 2: Nitro Reduction
(Fe/AcOH or H2/Pd)

Transient Intermediate:

3-(R-methyl)-4-aminopyridine

Step 3: Intramolecular Cyclization
(Condensation)

Target: Pyrrolo[3,2-c]pyridine

(5-Azaindole)

Click to download full resolution via product page

Figure 2: The synthetic pathway converting the topic compound into a pharmacologically active
scaffold.

Safety & Handling Protocols

Hazard Class: Alkylating Agent / Lachrymator.
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» Containment: All operations must be performed in a functioning fume hood. The compound is
a potent lachrymator (tear gas effect) and a skin sensitizer.

» Decontamination: Spills should be treated with dilute ammonia or 10% sodium hydroxide to
hydrolyze the alkyl chloride before disposal.

» Storage: Store as the hydrochloride salt if possible. Free base degrades rapidly at room
temperature. Keep at -20°C under inert atmosphere (Argon/Nitrogen).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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